Cas no 847849-67-6 (Defluoro Pitavastatin)

Defluoro Pitavastatin is a synthetic statin derivative characterized by the absence of a fluorine atom in its molecular structure, distinguishing it from Pitavastatin. This modification may influence its pharmacokinetic and pharmacodynamic properties, potentially altering metabolic stability, binding affinity, or bioavailability. As an HMG-CoA reductase inhibitor, it is primarily investigated for its lipid-lowering effects, targeting LDL cholesterol reduction and HDL elevation. The defluoro variant is of interest in research settings for comparative studies on fluorination's role in drug efficacy, safety, or interaction profiles. Its synthetic pathway and purity are critical for consistent pharmacological evaluation. Further studies are required to fully elucidate its therapeutic potential relative to fluorinated analogs.
Defluoro Pitavastatin structure
Defluoro Pitavastatin structure
Product Name:Defluoro Pitavastatin
CAS No:847849-67-6
MF:C25H25NO4
MW:403.47030711174
CID:4557314
Update Time:2025-06-09

Defluoro Pitavastatin Chemical and Physical Properties

Names and Identifiers

    • Pitavastatin Impurity 27
    • monocalcium mono((3R,5S,E)-7-(2-cyclopropyl-4-phenylquinolin-3-yl)-3,5-dihydroxyhept-6-enoate)
    • (3R,5S,6E)-7-[2-Cyclopropyl-4-phenyl-quinolin-3-yl]-3,5-dihydroxyhept-6-enoic acid calcium salt
    • Pitavastatin Calcium Desfluoro Impurity
    • Pitavastatin Impurity 54
    • Defluoro Pitavastatin
    • (3R,5S,E)-7-(2-cyclopropyl-4-(4-hydroxyphenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
    • Pitavastatin Desfluoro
    • 6-Heptenoic acid, 7-(2-cyclopropyl-4-phenyl-3-quinolinyl)-3,5-dihydroxy-, (3R,5S,6E)-
    • Desfluoro Pitavastatin
    • (3R,5S,6E)-7-(2-Cyclopropyl-4-phenyl-3-quinolinyl)-3,5-dihydroxy-6-heptenoic acid (ACI)
    • Inchi: 1S/C25H25NO4/c27-18(14-19(28)15-23(29)30)12-13-21-24(16-6-2-1-3-7-16)20-8-4-5-9-22(20)26-25(21)17-10-11-17/h1-9,12-13,17-19,27-28H,10-11,14-15H2,(H,29,30)/b13-12+/t18-,19-/m1/s1
    • InChI Key: OPNBVERHJLFIFJ-WTWCKAPFSA-N
    • SMILES: C(/C1C(C2CC2)=NC2C=CC=CC=2C=1C1C=CC=CC=1)=C\[C@@H](O)C[C@@H](O)CC(=O)O

Experimental Properties

  • Melting Point: NA
  • Boiling Point: NA

Defluoro Pitavastatin Security Information

Defluoro Pitavastatin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D310580-25mg
Defluoro Pitavastatin
847849-67-6
25mg
$155.00 2023-05-18
TRC
D310580-100mg
Defluoro Pitavastatin
847849-67-6
100mg
$563.00 2023-05-18
TRC
D310580-250mg
Defluoro Pitavastatin
847849-67-6
250mg
$1194.00 2023-05-18
TRC
D310580-1g
Defluoro Pitavastatin
847849-67-6
1g
$ 4500.00 2023-09-08

Additional information on Defluoro Pitavastatin

Defluoro Pitavastatin (CAS No. 847849-67-6): A Comprehensive Overview of Its Properties and Applications

Defluoro Pitavastatin, with the CAS No. 847849-67-6, is a chemically modified derivative of Pitavastatin, a well-known statin used for managing cholesterol levels. This compound has garnered significant attention in pharmaceutical research due to its unique structural characteristics and potential therapeutic applications. The removal of a fluorine atom from the parent molecule alters its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for drug development and metabolic studies.

In recent years, the demand for Defluoro Pitavastatin has surged, driven by its role in lipid metabolism research and drug discovery. Researchers are particularly intrigued by its potential to serve as a reference standard or intermediate in the synthesis of novel statin-based therapies. The compound's CAS No. 847849-67-6 is frequently searched in academic and industrial databases, reflecting its growing importance in the field of medicinal chemistry.

One of the key hot topics surrounding Defluoro Pitavastatin is its bioavailability and metabolic stability. Unlike its parent compound, Pitavastatin, the defluoro variant exhibits distinct interactions with hepatic enzymes, which could influence its efficacy and safety profile. This has led to increased interest in in vitro and in vivo studies to evaluate its potential as a next-generation lipid-lowering agent.

Another area of focus is the synthetic pathways for Defluoro Pitavastatin. Chemists are exploring efficient and scalable methods to produce this compound, ensuring high purity and yield. The CAS No. 847849-67-6 is often referenced in patents and scientific publications, highlighting its relevance in process chemistry and pharmaceutical manufacturing.

From a market perspective, Defluoro Pitavastatin is gaining traction as a research chemical and analytical standard. Laboratories and pharmaceutical companies are increasingly sourcing this compound for quality control and method development in HPLC and LC-MS analyses. Its CAS No. 847849-67-6 is a critical identifier for procurement and regulatory compliance.

The safety profile of Defluoro Pitavastatin is another topic of interest. While it is not classified as a hazardous substance, researchers emphasize the importance of handling it with care in laboratory settings. Proper storage conditions and personal protective equipment are recommended to ensure safe usage.

In conclusion, Defluoro Pitavastatin (CAS No. 847849-67-6) represents a promising area of research in pharmaceutical science. Its unique properties, coupled with its applications in drug development and metabolic studies, make it a valuable compound for scientists and industry professionals alike. As research continues to unfold, this compound is likely to play a pivotal role in advancing our understanding of lipid metabolism and statin pharmacology.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd